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For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of (4-Fluorocyclohexyl)methanol, a
fluorinated alicyclic primary alcohol. Given the limited availability of direct experimental data for this
specific compound, this document integrates confirmed structural identifiers with expert analysis of
analogous compounds to offer a robust predictive profile. This approach is designed to empower
researchers in medicinal chemistry and materials science with the foundational knowledge required
for hypothesis-driven research and development.

Core Chemical Identity and Structural Elucidation

(4-Fluorocyclohexyl)methanol is a derivative of cyclohexanemethanol where a fluorine atom is
substituted at the 4-position of the cyclohexane ring. This substitution introduces chirality and the
potential for cis and trans isomers, which can significantly influence its physical and biological
properties.
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Identifier Value Source
IUPAC Name (4-Fluorocyclohexyl)methanol N/A
CAS Number 1206675-38-8 [1]
Molecular Formula C7H13FO [1]
Molecular Weight 132.18 g/mol [1]
SMILES OCC1CCC(F)CC1 2]
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InChl (2]
6(5-9)2-4-7/h6-7,9H,1-5H2
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digraph "chemical structure" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123];
node [shape=plaintext, fontname="Arial", fontsize=12];

edge [fontname="Arial", fontsize=10];

// Atom nodes

Cl [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

C7 [label="C", pos="2.5,0!"];
08 [label="0", po0s="3.5,0.5!"];
F9 [label="F", pos="-1.5,0!"];
H10 [label="H", pos="3.8,-0.2!"];

// Edges for cyclohexane ring

C1 -- C2;
2 -- C3;
C3 -- C4;
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C4 -- C5;
C5 -- C6;
6 -- C1;

// Substituents

Cl -- F9 [label=""];
C4 -- C7 [label=""];
C7 -- 08 [label=""];
08 -- H10 [label=""];

// Positioning

Cl [pos="-1,0!"];

C2 [pos="-0.5,0.866!"1;
C3 [pos="0.5,0.866!"1;
C4 [pos="1,0!"1;

C5 [pos="0.5,-0.866!"];
C6 [pos="-0.5,-0.866!"];
}

Figure 1: 2D structure of (4-Fluorocyclohexyl)methanol.

Physicochemical Properties: A Predictive Analysis

Direct experimental data on the physicochemical properties of (4-Fluorocyclohexyl)methanol are
not readily available in the literature. However, we can extrapolate expected values based on its
structure and data from analogous compounds. The introduction of a fluorine atom is anticipated to
influence properties such as boiling point, melting point, and lipophilicity compared to its non-
fluorinated counterpart, cyclohexanemethanol.
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Property Predicted/Estimated Value Rationale/Comparative Data

The boiling point of
cyclohexanemethanol is ~185-
187 °C. The addition of a fluorine
Boiling Point ~190-210 °C atom is expected to slightly
increase the molecular weight
and polarity, leading to a modest

increase in the boiling point.

Due to the potential for cis/trans
isomerism and the molecule's

Melting Point Not available relatively low molecular weight, it
is likely a liquid or low-melting

solid at room temperature.

The LogP of
cyclohexanemethanol is
approximately 1.2. Fluorine
- substitution can have a variable
LogP (Octanol/Water Partition ) o )
o 1.0-15 effect on lipophilicity; a single

Coefficient) ] )
fluorine atom may slightly
increase or decrease the LogP
depending on the overall

molecular context.

The presence of the hydroxyl
group allows for hydrogen
bonding with water, conferring
Water Solubility Moderately soluble some degree of aqueous
solubility. The fluorinated
cyclohexane ring will contribute

to its lipophilic character.

Synthesis and Experimental Protocols

A definitive, published synthesis protocol for (4-Fluorocyclohexyl)methanol is not currently
available. However, a highly plausible and efficient synthetic route would involve the reduction of a 4-
fluorocyclohexanecarboxylic acid derivative. This transformation is a standard procedure in organic
synthesis.
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Proposed Synthetic Pathway: Reduction of 4-
Fluorocyclohexanecarboxylic Acid

The most direct and common method for the conversion of a carboxylic acid to a primary alcohol is
through reduction with a powerful reducing agent such as lithium aluminum hydride (LiAIH4).[3]

1. LiAlH4, Dry THF
[4-FIuorocyclohexanecarboxylic Acid)&»(uthium Aluminate Salt Intermediate)MP(@-FIuorocyclohexyl)methanol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to (4-Fluorocyclohexyl)methanol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2538806/docs#an-in-depth-technical-guide-to-4-
fluorocyclohexyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential Hast

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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